Cas no 1574118-06-1 (1-(methylamino)methylcyclopropan-1-ol hydrochloride)

• Product name: 1-(methylamino)methylcyclopropan-1-ol hydrochloride
• CAS No: 1574118-06-1
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• CID: 4606873
• PubChem ID: 89998914

1-(methylamino)methylcyclopropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(methylamino)methyl]cyclopropan-1-ol hydrochloride
• 1-((methylamino)methyl)cyclopropanol HCl
• 1-(methylamino)methylcyclopropan-1-ol hydrochloride

• Inchi： 1S/C5H11NO.ClH/c1-6-4-5(7)2-3-5;/h6-7H,2-4H2,1H3;1H
• InChI Key： KPZQZSXJWIINAB-UHFFFAOYSA-N
• SMILES： C1(CNC)(O)CC1.[H]Cl

Additional information on 1-(methylamino)methylcyclopropan-1-ol hydrochloride

Introduction to 1-(methylamino)methylcyclopropan-1-ol hydrochloride (CAS No. 1574118-06-1)

1-(methylamino)methylcyclopropan-1-ol hydrochloride, with the CAS number 1574118-06-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclopropane ring structure and a substituted amino group, which confer it with distinct chemical and biological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-(methylamino)methylcyclopropan-1-ol hydrochloride consists of a cyclopropane ring with a methylamino group attached to a methylene bridge, which is further substituted with a hydroxyl group. This intricate arrangement provides the molecule with a combination of lipophilic and hydrophilic characteristics, facilitating its interaction with biological systems. The presence of the hydrochloride salt form ensures that the compound is more readily soluble in aqueous environments, which is crucial for its use in both in vitro and in vivo studies.

Recent research has highlighted the potential therapeutic applications of 1-(methylamino)methylcyclopropan-1-ol hydrochloride. Studies have shown that this compound exhibits promising activity as a modulator of various biological pathways, including those involved in neurotransmission and cellular signaling. For instance, it has been reported to interact with specific receptors in the central nervous system (CNS), suggesting its potential as a lead compound for the development of novel drugs targeting neurological disorders such as anxiety, depression, and neurodegenerative diseases.

In addition to its CNS activity, 1-(methylamino)methylcyclopropan-1-ol hydrochloride has also been investigated for its effects on other physiological processes. Preclinical studies have demonstrated its ability to modulate inflammatory responses, making it a potential candidate for the treatment of inflammatory diseases. The compound's unique structure allows it to interact with multiple targets, providing a multifaceted approach to therapeutic intervention.

The synthesis of 1-(methylamino)methylcyclopropan-1-ol hydrochloride involves several well-established organic chemistry techniques. One common method involves the reaction of a cyclopropane derivative with an appropriate amine followed by the formation of the hydrochloride salt. This process can be optimized to achieve high yields and purity, ensuring that the final product meets the stringent quality standards required for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(methylamino)methylcyclopropan-1-ol hydrochloride. Early results from phase I trials have shown that the compound is well-tolerated by human subjects, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for further clinical investigations into its potential therapeutic benefits.

The pharmacokinetic properties of 1-(methylamino)methylcyclopropan-1-ol hydrochloride have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring that the compound reaches its intended target sites in the body. Its ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as this property is crucial for drugs targeting CNS disorders.

In conclusion, 1-(methylamino)methylcyclopropan-1-ol hydrochloride (CAS No. 1574118-06-1) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to the broader understanding of drug discovery and development in the field of medicinal chemistry.